![molecular formula C9H10F2N2O B2745812 5,5-Difluoro-1-methyl-6,7-dihydro-4H-indazole-3-carbaldehyde CAS No. 2460756-83-4](/img/structure/B2745812.png)
5,5-Difluoro-1-methyl-6,7-dihydro-4H-indazole-3-carbaldehyde
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Description
5,5-Difluoro-1-methyl-6,7-dihydro-4H-indazole-3-carbaldehyde is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is widely used in the field of medicinal chemistry and drug discovery due to its potential for developing novel drugs.
Scientific Research Applications
Synthesis and Antimicrobial Applications
A study detailed the design, synthesis, and characterization of new pyrazole derivatives through a Vilsmeier–Haack reaction approach. These compounds demonstrated a broad spectrum of antimicrobial activities and moderate to good antioxidant activities. The anti-bacterial results were further supported by in silico molecular docking studies for the inhibition of E. coli MurB enzyme, suggesting their potential as good inhibitors (Bhat et al., 2016).
Fluorescent Dyes and Sensing Applications
Another study highlighted the synthesis of highly fluorescent dyes containing a pyrazolylpyrene chromophore, which showed bright fluorescence in chloroform solution and weak fluorescence in the solid state. These compounds, due to their behavior as weak bases and changes in emission spectra upon protonation, may be of interest for sensing in strongly acidic environments (Wrona-Piotrowicz et al., 2022).
Structural Analysis and Intermolecular Interactions
Research into N-unsubstituted 1,2,4-triazole-3-carbaldehydes has provided insight into the structural behaviors of these compounds, including their ability to dimerize in the solid state to form carbonyl-free hemiaminals. This study sheds light on the complex intermolecular interactions these molecules engage in, which could be relevant in the development of new materials or drugs (Browne, 1971).
properties
IUPAC Name |
5,5-difluoro-1-methyl-6,7-dihydro-4H-indazole-3-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F2N2O/c1-13-8-2-3-9(10,11)4-6(8)7(5-14)12-13/h5H,2-4H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXXIBAYNFZPCHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(CC(CC2)(F)F)C(=N1)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10F2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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